N-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-1-phenylpiperidin-4-amine

• IUPAC Name: N-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-1-phenylpiperidin-4-amine
• InChI: InChI=1S/C22H28N2O/c1-25-22-9-5-6-17-16-19(10-11-21(17)22)23-18-12-14-24(15-13-18)20-7-3-2-4-8-20/h2-9,18-19,23H,10-16H2,1H3
• InChI Key: BRTCVRYBCSHQGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCC(C2)NC3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

N-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-1-phenylpiperidin-4-amine is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-1-phenylpiperidin-4-amine typically involves multiple steps, starting from commercially available precursors. One common route involves the initial formation of the tetrahydronaphthalene core, followed by the introduction of the methoxy group. The phenylpiperidine moiety is then attached through a series of nucleophilic substitution reactions. Reaction conditions often include the use of solvents like dichloromethane and catalysts such as acetic acid to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often employing continuous flow reactors and automated systems to ensure consistent production. Quality control measures, including chromatography and spectroscopy, are used to verify the compound’s structure and purity.

Chemical Reactions Analysis

Types of Reactions

N-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-1-phenylpiperidin-4-amine undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding quinones.

Reduction: The compound can be reduced to form dihydro derivatives.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and electrophiles like bromine for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions include quinones from oxidation, dihydro derivatives from reduction, and various substituted aromatic compounds from electrophilic substitution reactions.

Scientific Research Applications

N-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-1-phenylpiperidin-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for neurological disorders.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-1-phenylpiperidin-4-amine involves its interaction with specific molecular targets, such as neurotransmitter receptors in the brain. The compound may act as an agonist or antagonist, modulating the activity of these receptors and influencing neural pathways. This modulation can lead to changes in neurotransmitter release and uptake, affecting various physiological processes .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• N-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-N-propylnitrous amide
• (S)-1,2,3,4-Tetrahydro-5-methoxy-N-propyl-2-naphthalenamine hydrochloride
• (5-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-yl)-propyl-amine hydrochloride

Uniqueness

N-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)-1-phenylpiperidin-4-amine is unique due to its combination of a methoxy-substituted tetrahydronaphthalene core with a phenylpiperidine group. This structure imparts distinct chemical and biological properties, making it a valuable compound for research and potential therapeutic applications .